Cas no 123549-60-0 (4,6-Pyrimidinediamine,2-ethenyl-)

• Product Name: 4,6-Pyrimidinediamine,2-ethenyl-
• CAS No: 123549-60-0
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 104077
• PubChem ID: 45080182
• Update Time: 2025-04-18

4,6-Pyrimidinediamine,2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine,2-ethenyl-
• 2-ethenylpyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, 2-ethenyl- (9CI)
• 123549-60-0
• 2-Vinylpyrimidine-4,6-diamine
• SCHEMBL5586153

• Inchi： 1S/C6H8N4/c1-2-6-9-4(7)3-5(8)10-6/h2-3H,1H2,(H4,7,8,9,10)
• InChI Key： NHHDBYGXPJPFEX-UHFFFAOYSA-N
• SMILES： N1C(C=C)=NC(=CC=1N)N

Computed Properties

• Exact Mass: 136.07504
• Monoisotopic Mass: 136.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 77.82